Cas no 27117-91-5 (1H-Indene-1,3(2H)-dione, 4-iodo-)

1H-Indene-1,3(2H)-dione, 4-iodo- structure
27117-91-5 structure
Product Name:1H-Indene-1,3(2H)-dione, 4-iodo-
CAS No:27117-91-5
MF:C9H5IO2
MW:272.039274930954
CID:2124253
Update Time:2023-08-04

1H-Indene-1,3(2H)-dione, 4-iodo- Chemical and Physical Properties

Names and Identifiers

    • 4-iodo-2H-indene-1,3-dione
    • 1H-Indene-1,3(2H)-dione, 4-iodo-
    • Inchi: 1S/C9H5IO2/c10-6-3-1-2-5-7(11)4-8(12)9(5)6/h1-3H,4H2
    • InChI Key: OYYIAIMVJDLYTC-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC2C(CC(C=21)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Topological Polar Surface Area: 34.1

1H-Indene-1,3(2H)-dione, 4-iodo- Related Literature

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd